Cas no 2413896-69-0 (tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate)

Tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-7-carboxylate is a versatile heterocyclic compound featuring a fused triazolopyrazine core with a hydroxyethyl substituent and a tert-butyl carboxylate group. Its structural design offers synthetic flexibility, making it valuable as an intermediate in pharmaceutical and agrochemical research. The tert-butyl ester moiety enhances stability and facilitates further derivatization, while the hydroxyethyl side chain provides a reactive handle for functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its balanced polarity and potential for targeted modifications. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate structure

2413896-69-0 structure

Product Name:tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate

CAS No:2413896-69-0

MF:C₁₂H₂₀N₄O₃

MW:268.312202453613

CID:5675946

PubChem ID:165768276

Update Time:2025-05-27

tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-26665874
- 2413896-69-0
- tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
- tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
- Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-5-6-16-9(4-7-17)13-14-10(16)8-15/h17H,4-8H2,1-3H3
- InChI Key： QPRNRUUBABOORA-UHFFFAOYSA-N
- SMILES： O(C(N1CC2=NN=C(CCO)N2CC1)=O)C(C)(C)C

Computed Properties

Exact Mass: 268.15354051g/mol
Monoisotopic Mass: 268.15354051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 80.5Å²

tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26665874-1g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0		1g	$971.0	2023-09-12
Enamine	EN300-26665874-5g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0		5g	$2816.0	2023-09-12
Enamine	EN300-26665874-10g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0		10g	$4176.0	2023-09-12
Enamine	EN300-26665874-0.05g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	0.05g	$816.0	2025-03-20
Enamine	EN300-26665874-0.1g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	0.1g	$855.0	2025-03-20
Enamine	EN300-26665874-0.25g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	0.25g	$893.0	2025-03-20
Enamine	EN300-26665874-0.5g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	0.5g	$933.0	2025-03-20
Enamine	EN300-26665874-1.0g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	1.0g	$971.0	2025-03-20
Enamine	EN300-26665874-2.5g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	2.5g	$1903.0	2025-03-20
Enamine	EN300-26665874-5.0g	tert-butyl 3-(2-hydroxyethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate	2413896-69-0	95.0%	5.0g	$2816.0	2025-03-20